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Get Quote

Physical & Chemical Properties

The table below summarizes the fundamental properties of 3-Nitro-2-butanol (CAS No. 6270-16-2) from

commercial and safety data sources [1] [2] [3].

Property Value Unit Source | Comment
Molecular CaHoNOs3 - [1][2]

Formula

Molecular Weight  119.12 g/mol [1] [2]

Density 1.1 g/mL at 25 °C Lit. value, a core specification you requested [1]
[2] [3]
Boiling Point 55 °Cat0.5 Lit. value [2] [3]
mmHg
Melting Point 21.25 °C Estimate [1] [2]
Flash Point 91-196 °C/°F Closed cup [1] [2] [3]
Refractive Index n20/D - Lit. value [3]
1.441
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Property Value Unit Source | Comment

Appearance Liquid - [1] [3]

Hazards and Safe Handling

This compound requires careful handling. The following table outlines its key hazard information and

necessary controls [1] [3].

Category Specification

| GHS Hazard Statements | H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May
cause respiratory irritation. [1] [4] | | Personal Protective Equipment (PPE) | Eyeshields, Gloves,
Impervious clothing. [1] [3] | | Engineering Controls | Use in a well-ventilated area. Avoid breathing vapors
or mist. [1] | | Incompatible Materials | Strong oxidizing agents, strong bases, acid chlories, acid
anhydrides. [1] | | Storage Conditions | Keep container tightly closed in a dry, cool, and well-ventilated

place. [1] |

Experimental Workflow for Characterization

While detailed protocols for its application are not available, a general workflow for handling and
characterizing this compound in a research setting can be visualized. The following diagram outlines the key

stages.
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Step 1: Safety Review
Consult SDS for Hazards

Step 2: Don Appropriate PPE
(Gloves, Eyeshields, Lab Coat)
Step 3: Prepare Fume Hood
Ensure proper ventilation
Step 4: Weigh & Dilute
Record physical state

'

Step 5: Analytical Characterization
Density, Boiling Point, IR, MS

'

Step 6: Storage
Cool, dry place in sealed container

End: Proceed to Application

Click to download full resolution via product page

Overview of the key steps for the safe handling and basic characterization of 3-Nitro-2-butanol in a

laboratory.
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Information for Researchers

e General Use: The available sources describe it as an organic compound for research and
development use, functioning as a reagent in organic synthesis and polymer production [1] [5].

e Data Limitations: The search results could not provide in-depth technical guides, whitepapers, or
specific experimental protocols for its use in drug development. Information on its biological activity or
specific synthetic applications is limited.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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